Cas no 2007005-95-8 (Carbamic acid, N-[2-(1-oxopropyl)cyclopentyl]-, 1,1-dimethylethyl ester)

Carbamic acid, N-[2-(1-oxopropyl)cyclopentyl]-, 1,1-dimethylethyl ester is a specialized organic compound featuring a cyclopentyl backbone with a propionyl substituent and a tert-butoxycarbonyl (Boc) protecting group. The Boc group enhances stability, making the compound suitable for controlled reactions in synthetic organic chemistry, particularly in peptide and heterocycle synthesis. Its structural complexity allows for selective functionalization, offering versatility in intermediate applications. The ketone moiety provides a reactive site for further derivatization, while the steric bulk of the tert-butyl ester aids in protecting sensitive functional groups during multi-step syntheses. This compound is valued for its utility in constructing pharmacologically relevant scaffolds under mild conditions.

Carbamic acid, N-[2-(1-oxopropyl)cyclopentyl]-, 1,1-dimethylethyl ester structure

2007005-95-8 structure

Product Name:Carbamic acid, N-[2-(1-oxopropyl)cyclopentyl]-, 1,1-dimethylethyl ester

CAS No:2007005-95-8

MF:C₁₃H₂₃NO₃

MW:241.326624155045

CID:5293810

Update Time:2025-05-24

Carbamic acid, N-[2-(1-oxopropyl)cyclopentyl]-, 1,1-dimethylethyl ester Chemical and Physical Properties

Names and Identifiers

- Carbamic acid, N-[2-(1-oxopropyl)cyclopentyl]-, 1,1-dimethylethyl ester
- Inchi： 1S/C13H23NO3/c1-5-11(15)9-7-6-8-10(9)14-12(16)17-13(2,3)4/h9-10H,5-8H2,1-4H3,(H,14,16)
- InChI Key： KDZFMYPKPGSCKD-UHFFFAOYSA-N
- SMILES： C(OC(C)(C)C)(=O)NC1CCCC1C(=O)CC

Carbamic acid, N-[2-(1-oxopropyl)cyclopentyl]-, 1,1-dimethylethyl ester Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
Enamine	EN300-797146-0.05g	tert-butyl N-(2-propanoylcyclopentyl)carbamate	2007005-95-8	95%	0.05g	$768.0	2024-05-22
Enamine	EN300-797146-0.1g	tert-butyl N-(2-propanoylcyclopentyl)carbamate	2007005-95-8	95%	0.1g	$804.0	2024-05-22
Enamine	EN300-797146-0.25g	tert-butyl N-(2-propanoylcyclopentyl)carbamate	2007005-95-8	95%	0.25g	$840.0	2024-05-22
Enamine	EN300-797146-0.5g	tert-butyl N-(2-propanoylcyclopentyl)carbamate	2007005-95-8	95%	0.5g	$877.0	2024-05-22
Enamine	EN300-797146-1.0g	tert-butyl N-(2-propanoylcyclopentyl)carbamate	2007005-95-8	95%	1.0g	$914.0	2024-05-22
Enamine	EN300-797146-2.5g	tert-butyl N-(2-propanoylcyclopentyl)carbamate	2007005-95-8	95%	2.5g	$1791.0	2024-05-22
Enamine	EN300-797146-5.0g	tert-butyl N-(2-propanoylcyclopentyl)carbamate	2007005-95-8	95%	5.0g	$2650.0	2024-05-22
Enamine	EN300-797146-10.0g	tert-butyl N-(2-propanoylcyclopentyl)carbamate	2007005-95-8	95%	10.0g	$3929.0	2024-05-22

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Additional information on Carbamic acid, N-[2-(1-oxopropyl)cyclopentyl]-, 1,1-dimethylethyl ester

Carbamic Acid, N-[2-(1-Oxopropyl)cyclopentyl]-, 1,1-Dimethylethyl Ester: A Comprehensive Overview

Carbamic acid, N-[2-(1-oxopropyl)cyclopentyl]-, 1,1-dimethylethyl ester is a compound with the CAS number 2007005-95-8. This compound belongs to the class of organic compounds known as carbamates, which are widely used in various industries due to their versatile properties. The structure of this compound is characterized by a cyclopentane ring substituted with a 1-oxopropyl group and an ester functional group. The presence of these functional groups imparts unique chemical and physical properties to the molecule.

The cyclopentane ring in this compound serves as a rigid framework that enhances the stability of the molecule. The 1-oxopropyl group introduces a ketone functionality, which can participate in various chemical reactions such as nucleophilic addition and oxidation. The ester group, on the other hand, contributes to the compound's solubility in organic solvents and its ability to undergo hydrolysis under certain conditions.

Recent studies have highlighted the potential applications of this compound in the field of agrochemicals. Researchers have found that this carbamate derivative exhibits promising activity as a plant growth regulator. In particular, it has been shown to enhance the resistance of crops to environmental stressors such as drought and temperature fluctuations. This finding has significant implications for agriculture in regions facing climate change challenges.

In addition to its agricultural applications, this compound has also been explored for its potential use in pharmaceuticals. Preclinical studies have demonstrated that it possesses anti-inflammatory properties, making it a candidate for drug development targeting inflammatory diseases. The ability of this compound to modulate inflammatory pathways without causing significant side effects has drawn attention from researchers in the pharmaceutical industry.

The synthesis of carbamic acid, N-[2-(1-oxopropyl)cyclopentyl]-, 1,1-dimethylethyl ester involves a multi-step process that typically begins with the preparation of the cyclopentane derivative. The key steps include alkylation of cyclopentanone with an appropriate reagent to introduce the 1-oxopropyl group and subsequent esterification to form the final product. Recent advancements in catalytic methods have enabled more efficient and environmentally friendly synthesis routes for this compound.

From an environmental perspective, understanding the fate and behavior of this compound in natural systems is crucial. Studies have shown that under aerobic conditions, this carbamate undergoes biodegradation through microbial action. The presence of oxygen and nutrients accelerates the breakdown process, reducing the risk of long-term persistence in the environment. However, further research is needed to fully characterize its environmental impact under various conditions.

In conclusion, carbamic acid, N-[2-(1-oxopropyl)cyclopentyl]-, 1,1-dimethylethyl ester is a versatile compound with potential applications in agriculture and pharmaceuticals. Its unique structure and functional groups make it a valuable addition to the arsenal of chemicals used in these industries. As research continues to uncover new insights into its properties and applications, this compound is likely to play an increasingly important role in both academic and industrial settings.